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Compound of Interest

Compound Name: Camostat

Cat. No.: B1201512

For immediate release: This document provides essential safety and logistical information for
the proper disposal of Camostat mesylate, a serine protease inhibitor. Researchers, scientists,
and drug development professionals are advised to adhere to these procedural guidelines to
ensure safety and regulatory compliance in the laboratory setting.

Camostat mesylate is classified as a toxic substance, a moderate to severe skin and eye
irritant, and is recognized as being very toxic to aquatic life with long-lasting effects. Therefore,
proper handling and disposal are critical to prevent harm to personnel and the environment.
The primary route of disposal for Camostat mesylate is through an approved hazardous waste
disposal plant. Under no circumstances should this chemical be disposed of down the drain or
in regular trash.

Immediate Safety and Handling for Disposal

Before beginning any disposal procedures, it is imperative to consult the Safety Data Sheet
(SDS) for Camostat mesylate. Personnel handling the waste must be trained in hazardous
material management.

Personal Protective Equipment (PPE):
o Eye Protection: Wear safety goggles with side shields.

e Hand Protection: Use protective gloves resistant to chemicals.
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o Body Protection: Wear an impervious lab coat or clothing.
o Respiratory Protection: If dust or aerosols may be generated, use a suitable respirator.
Engineering Controls:

» All handling of Camostat mesylate waste should be conducted in a well-ventilated area,
preferably within a chemical fume hood.

» An accessible safety shower and eyewash station must be available.

Procedural Guidance for Disposal

The disposal of Camostat mesylate waste must be managed in a systematic and compliant
manner. The following steps outline the required operational plan.

Step 1: Waste Identification and Segregation

e Any material contaminated with Camostat mesylate, including unused product, solutions,
contaminated labware (e.g., pipette tips, vials), and spill cleanup materials, must be treated
as hazardous waste.

o Segregate Camostat mesylate waste from other laboratory waste streams to avoid
incompatible chemical reactions. Do not mix with strong acids, bases, or oxidizing agents
unless as part of a specific, validated neutralization protocol.

Step 2: Waste Collection and Containerization

o Collect all Camostat mesylate waste in designated, leak-proof, and chemically compatible
containers.

o Containers must be kept tightly sealed when not in use.
o Ensure containers are in good condition, free from cracks or leaks.
Step 3: Labeling

o Clearly label all waste containers with the words "Hazardous Waste."
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e The label must include the full chemical name, "Camostat mesylate,” and list any other
components of the waste mixture.

« Indicate the associated hazards (e.g., "Toxic," "Aquatic Hazard").
» Record the date of waste accumulation.
Step 4: Storage

» Store sealed hazardous waste containers in a designated, secure, and well-ventilated
secondary containment area.

e This storage area should be away from general laboratory traffic and incompatible materials.
Step 5: Arrange for Professional Disposal

« Contact your institution's Environmental Health and Safety (EHS) department or a licensed
hazardous waste disposal contractor to schedule a pickup.

¢ Provide them with accurate information about the waste contents as detailed on the label.

Summary of Hazard and Disposal Information

The following table summarizes key quantitative and qualitative data pertinent to the safe
disposal of Camostat mesylate.
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Parameter Value | Information Source

CAS Number 59721-29-8 Safety Data Sheet

Toxic, Skin/Eye Irritant, Aquatic
Hazard Class ) Safety Data Sheet
Hazard (Acute and Chronic)

P501: Dispose of

Disposal Precautionary ]
contents/container to an Safety Data Sheet

Statement ]
approved waste disposal plant.

. _ P273: Avoid release to the
Environmental Precaution _ Safety Data Sheet
environment.

Spill Response Collect spillage (P391). Safety Data Sheet

Experimental Protocol: Chemical Degradation via
Hydrolysis

While the standard and required method of disposal is through a licensed waste management
facility, understanding the chemical degradation of Camostat mesylate can inform handling
and emergency procedures. Camostat mesylate contains ester functional groups that are
susceptible to hydrolysis. In biological systems, it is rapidly hydrolyzed to its active metabolite,
4-(4-guanidinobenzoyloxy)phenylacetic acid (GBPA), and subsequently to 4-guanidinobenzoic
acid (GBA).

The following is a generalized protocol for the chemical hydrolysis of ester-containing
compounds like Camostat mesylate for decontamination of equipment or small spills. This
procedure is for informational purposes and should not be used as a substitute for professional
hazardous waste disposal.

Objective: To hydrolyze the ester linkages in Camostat mesylate to reduce its biological
activity.

Materials:

o Camostat mesylate contaminated material.
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1 M Sodium Hydroxide (NaOH) solution.

1 M Hydrochloric Acid (HCI) solution.

pH indicator strips or a calibrated pH meter.

Appropriate hazardous waste containers.
Methodology:

e Preparation: Conduct the procedure in a chemical fume hood while wearing appropriate
PPE.

» Alkaline Hydrolysis: For aqueous solutions containing Camostat mesylate, slowly add 1 M
NaOH solution while stirring to raise the pH to >10. The ester groups will undergo
saponification (base-catalyzed hydrolysis).

o Reaction Time: Allow the solution to stir at room temperature for several hours to ensure
complete hydrolysis. The exact time may vary and would require analytical confirmation
(e.g., HPLC) for validation.

o Neutralization: After the hydrolysis period, neutralize the solution by slowly adding 1 M HCI
until the pH is between 6 and 8. Monitor the pH carefully to avoid an exothermic reaction.

» Disposal of Resulting Waste: Even after this degradation procedure, the resulting solution
must be collected as hazardous waste. It may contain degradation products and other
reagents that are not suitable for sewer disposal.

o Label and Store: Transfer the neutralized solution to a labeled hazardous waste container for
professional disposal.

Visualizing the Disposal Workflow

The following diagrams illustrate the key decision-making process and the overall workflow for
the proper disposal of Camostat mesylate.
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Camostat Mesylate Waste Disposal Workflow

Start: Camostat Mesylate Waste Generated

Identify & Segregate Waste
(Unused chemical, contaminated labware, spill debris)

Collect in Labeled, Sealed,
Compatible Container

Label Container:
'Hazardous Waste'
'‘Camostat Mesylate'
Hazards: Toxic, Aquatic Hazard

Store in Designated Secondary
Containment Area

Contact EHS or Licensed Contractor
for Pickup

End: Compliant Disposal

Click to download full resolution via product page

Caption: A workflow for the compliant disposal of Camostat mesylate waste.
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Caption: Camostat's mechanism and its degradation pathway via hydrolysis.

« To cite this document: BenchChem. [Proper Disposal of Camostat Mesylate: A Guide for
Laboratory Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1201512#camostat-proper-disposal-procedures]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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